Methyl 6-chloro-2-(difluoromethoxy)nicotinate

• IUPAC Name: methyl 6-chloro-2-(difluoromethoxy)pyridine-3-carboxylate
• InChI: InChI=1S/C8H6ClF2NO3/c1-14-7(13)4-2-3-5(9)12-6(4)15-8(10)11/h2-3,8H,1H3
• InChI Key: LSJJIQUABMGTQF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=C(C=C1)Cl)OC(F)F
• Molecular Formula: C8H6ClF2NO3
• Molecular Weight: 237.59 g/mol

Description

Methyl 6-chloro-2-(difluoromethoxy)nicotinate is a chemical compound with the molecular formula C8H6ClF2NO3. It has an average mass of 237.588 Da and a monoisotopic mass of 237.000427 Da.

Molecular Structure Analysis

The molecular structure of Methyl 6-chloro-2-(difluoromethoxy)nicotinate consists of 15 heavy atoms, 6 of which are aromatic. The molecule has 4 freely rotating bonds.

Physical And Chemical Properties Analysis

Methyl 6-chloro-2-(difluoromethoxy)nicotinate has a density of 1.4±0.1 g/cm3, a boiling point of 258.8±35.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C. Its enthalpy of vaporization is 49.6±3.0 kJ/mol, and it has a flash point of 110.3±25.9 °C. The compound has a molar refractivity of 48.0±0.3 cm3, and it accepts 4 hydrogen bonds. It has a polar surface area of 48 Å2 and a molar volume of 167.8±3.0 cm3.

Scientific Research Applications

Synthesis and Chemical Development

• Development of Synthesis Methods : A significant application of related compounds includes the development of safe and economical synthesis methods for intermediates used in the creation of novel anti-infective agents. For example, Mulder et al. (2013) reported on the trifluoromethylation of an aryl iodide using a cost-effective system, which is pivotal in producing such intermediates on a kilogram scale Mulder et al., 2013.

Applications in Medicinal Chemistry

• Nicotinic Receptor Studies : The exploration of nicotinic acid derivatives has led to the identification of compounds with high affinity for nicotinic acetylcholine receptors, which are critical targets for neurological and psychiatric disorders. For instance, Kanne et al. (2005) synthesized a compound demonstrating significant potency at the alpha4beta2 nicotinic receptor, indicating the potential for therapeutic applications Kanne et al., 2005.

Agricultural Chemistry

• Herbicidal Activity : Nicotinic acid derivatives have been studied for their herbicidal activity, with some compounds showing promising results against various weed species. Yu et al. (2021) designed and synthesized N-(arylmethoxy)-2-chloronicotinamides based on nicotinic acid, with some derivatives exhibiting excellent herbicidal properties Yu et al., 2021.

Analytical and Material Sciences

• Crystal Structure Analysis : Research into the crystal structures of nicotinic acid derivatives provides insights into their chemical behavior and potential applications in materials science. Schlenker and Staples (2002) reported the crystal structure of 6-methylnicotinamide, highlighting its potential in coordinating chemistry and hydrogen bonding characteristics Schlenker & Staples, 2002.

Safety and Hazards

The safety information for Methyl 6-chloro-2-(difluoromethoxy)nicotinate indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The signal word for this compound is "Warning".